Cas no 4630-82-4 (Methyl cyclohexanecarboxylate)
Methyl cyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl cyclohexanecarboxylate
- Cyclohexanecarboxylic Acid Methyl Ester
- Hexahydrobenzoic acid methyl ester
- methoxycarbonylcyclohexane
- methyl cyclohexane-carboxylate
- Methyl cyclohexanoate
- Methyl cyclohexylcarboxylate
- Methyl cyclohexylformate
- methyl hexahydrobenzoate
- Hexahydrobenzoicacid methyl ester
-
- MDL: MFCD00001458
- Inchi: 1S/C8H14O2/c1-10-8(9)7-5-3-2-4-6-7/h7H,2-6H2,1H3
- InChI Key: ZQWPRMPSCMSAJU-UHFFFAOYSA-N
- SMILES: COC(C1CCCCC1)=O
Computed Properties
- Exact Mass: 142.09900
- Monoisotopic Mass: 142.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Uncertain
- Density: 0.995 g/mL at 25 °C(lit.)
- Melting Point: 183°C
- Boiling Point: 183 °C(lit.)
- Flash Point: Fahrenheit: 140 ° f
Celsius: 60 ° c - Refractive Index: n20/D 1.443(lit.)
- Water Partition Coefficient: Almost insoluble
- PSA: 26.30000
- LogP: 1.73970
- Solubility: Almost insoluble
- FEMA: 3568
Methyl cyclohexanecarboxylate Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H226-H303
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P312-P370+P378-P403+P235-P501
- Hazardous Material transportation number:UN 3272 3/PG 3
- WGK Germany:2
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S24/25
- RTECS:GU8599000
- Packing Group:III
- Hazard Level:3.2
- Safety Term:3.2
- Packing Group:III
- Risk Phrases:R36/37/38
- HazardClass:3
- PackingGroup:III
- Storage Condition:Store at room temperature
Methyl cyclohexanecarboxylate Customs Data
- HS CODE:2915130000
- Customs Data:
China Customs Code:
2916209090Overview:
2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Methyl cyclohexanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0471-25ml |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98.0%(GC) | 25ml |
¥215.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0471-100ml |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98.0%(GC) | 100ml |
¥640.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0471-500ml |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98.0%(GC) | 500ml |
¥1570.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M086A-25g |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98% | 25g |
¥33.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M086A-500g |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98% | 500g |
¥224.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M086A-100g |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98% | 100g |
¥64.0 | 2022-05-30 | |
| S e l l e c k ZHONG GUO | S6299-25ul |
Methyl cyclohexanecarboxylate |
4630-82-4 | 99.35% | 25ul |
¥794.48 | 2023-09-15 | |
| Fluorochem | 024556-1g |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98% | 1g |
£10.00 | 2022-02-28 | |
| Fluorochem | 024556-25g |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98% | 25g |
£12.00 | 2022-02-28 | |
| Fluorochem | 024556-100ml |
Methyl cyclohexanecarboxylate |
4630-82-4 | 98% | 100ml |
£28.00 | 2022-02-28 |
Methyl cyclohexanecarboxylate Suppliers
Methyl cyclohexanecarboxylate Related Literature
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Ji?í Pale?ek,Robert Zweigerdt,Ruth Olmer,Ulrich Martin,Andreas Kirschning,Gerald Dr?ger Org. Biomol. Chem. 2011 9 5503
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Jingjing Wang,Feng Jiang,Chaofu Tao,Han Yu,Laurent Ruhlmann,Yongge Wei Green Chem. 2021 23 2652
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3. Journal: index of subjects, 1960
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Sana Jindani,Bishwajit Ganguly New J. Chem. 2023 47 384
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5. 489. Conformation and reactivity. Part III. Kinetics of the acid-catalysed hydrolysis of the methyl cyclohexane-mono- and -di-carboxylates and 4-t-butylcyclohexanecarboxylatesN. B. Chapman,J. Shorter,K. J. Toyne J. Chem. Soc. 1961 2543
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